2-Heptanone

Specification

• Description: 2-Heptanone is an aroma compound. It is a bioactive agent and has potential as a pesticide. Kinetics of release of 2-heptanone incorporated into lipid films or composite solid lipid particle (SLP) films have been investigated. 2-Heptanone is secreted by the mandibular glands of honeybees when they bite. It is reported to act as an anaesthetic in small arthropods, such as wax moth larva (WML) and Varroa mites, which are paralysed after a honeybee bite.; 2-Heptanone is a linear ketone. It has been produced in the cultures of Penicillium commune and Paecilomycet variotii cultivated on pine wood.; 2-Heptanone, a volatile organic compound, belongs to a class of odorous ketones. The impact of 2-heptanone on the behavioral responses of worker honeybees has been reported. The kinetic of reduction of 2-heptanone by samarium iodide in the presence of hexamethylphosphoramide has been analyzed by gas chromatography (GC).; 2-Heptanone is a volatile organic compound (VOC) that is generally present as an aroma active component in food products. It is also used extensively in semiconductor and electronics industries.; , also known as butylacetone or heptan-2-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in saliva, feces, urine, and cerebrospinal fluid. exists in all living species, ranging from bacteria to humans. is a sweet, cinnamon, and coconut tasting compound that can be found in a number of food items such as herbs and spices, sour cherry, tea, and ginger. This makes a potential biomarker for the consumption of these food products. has been found to be associated with the diseases known as hepatic encephalopathy; has also been linked to the inborn metabolic disorders including celiac disease.; N-amyl methyl ketone appears as a clear colorless liquid. Flash point 126°F. Less dense than water and only slightly soluble in water. Hence floats on water. Vapors heavier than air. Density 6.8 lb / gal. Used as a synthetic flavoring and in perfumes.; Heptan-2-one is a dialkyl ketone with methyl and pentyl as the alkyl groups. It has a role as a pheromone and a mouse metabolite. It is a dialkyl ketone and a methyl ketone.
• CAS No.: 110-43-0
• Molecular Formula: C7H14O; CH3(CH2)4COCH3; C7H14O
• Molecular Weight: 114.19 g/mol
• IUPAC Name: heptan-2-one
• Standard InChI: InChI=1S/C7H14O/c1-3-4-5-6-7(2)8/h3-6H2,1-2H3
• Standard InChI Key: CATSNJVOTSVZJV-UHFFFAOYSA-N
• SMILES: CCCCCC(=O)C
• Canonical SMILES: CCCCCC(=O)C
• Boiling Point: 300 °F at 760 mm Hg (USCG, 1999); 151.0 °C; 151.5 °C at 760 mm Hg; 111 °C at 21 mm Hg; 151 °C; 305°F
• Colorform: Colorless to white liquid
• Flash Point: 102 °F (USCG, 1999); 102 °F (39 °C) (Closed cup); 117 °F (Open cup); 39 °C; 102°F
• Melting Point: -31 °F (USCG, 1999); -35.0 °C; Fp -35.5 °; -35.5 °C; -35°C; -32°F